Cas no 115665-95-7 (trans-3-Bromo-β-nitrostyrene)

Technical Introduction: trans-3-Bromo-β-nitrostyrene trans-3-Bromo-β-nitrostyrene is a versatile nitroolefin derivative characterized by its bromine and nitro functional groups, which enhance its reactivity in organic synthesis. The trans-configuration ensures structural stability, while the electron-withdrawing nitro group facilitates Michael additions and cycloaddition reactions. The bromine substituent offers further functionalization potential via cross-coupling or nucleophilic substitution. This compound is particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and complex heterocycles. Its high purity and well-defined stereochemistry make it a reliable intermediate for researchers seeking precise control in synthetic pathways. Storage under inert conditions is recommended to maintain stability.

trans-3-Bromo-β-nitrostyrene structure

Product Name:trans-3-Bromo-β-nitrostyrene

CAS No:115665-95-7

MF:C₈H₆BrNO₂

MW:228.042741298676

MDL:MFCD00226044

CID:130861

PubChem ID:24883179

Update Time:2025-06-09

trans-3-Bromo-β-nitrostyrene Chemical and Physical Properties

Names and Identifiers

- (E)-1-Bromo-3-(2-nitrovinyl)benzene
- trans-3-Bromo-β-nitrostyrene
- Benzene,1-bromo-3-[(1E)-2-nitroethenyl]-
- 1-bromo-3-(2-nitrovinyl)benzene
- 642207_ALDRICH
- AC1NZ7J8
- A-nitrostyrene
- CHEMBL445406
- SureCN528279
- trans-3-Bromo-
- SCHEMBL528279
- 1-bromo-3-[(E)-2-nitroethenyl]benzene
- 15795-14-9
- trans-3-Bromo-beta-nitrostyrene
- AS-76313
- A809887
- BDBM512803
- Benzene, 1-bromo-3-[(1E)-2-nitroethenyl]-
- J-003315
- acs.jmedchem.1c00409_ST.398
- AKOS017269646
- 1-bromo-3-[(E)-2-nitrovinyl]benzene
- 1-bromo-3-(2-nitroethenyl)benzene
- trans-3-Bromo-beta-nitrostyrene, 97%
- NWHBBZILZXZIBO-SNAWJCMRSA-N
- 115665-95-7
- Benzene, 1-bromo-3-[(E)-2-nitroethenyl]-
- trans-3-Bromo- beta -nitrostyrene
- TRANS-3-BROMO-BETA-NITROSTYRENE 97
- MDL： MFCD00226044
- Inchi： 1S/C8H6BrNO2/c9-8-3-1-2-7(6-8)4-5-10(11)12/h1-6H/b5-4+
- InChI Key： NWHBBZILZXZIBO-SNAWJCMRSA-N
- SMILES： BrC1=CC=CC(/C=C/[N+](=O)[O-])=C1

Computed Properties

Exact Mass: 226.95819g/mol
Monoisotopic Mass: 226.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Color/Form: solid
Density: 1.596
Melting Point: 60-64 °C (lit.)
Boiling Point: 318.1°Cat760mmHg
Flash Point: 146.2°C
Refractive Index: 1.636
PSA: 45.82000
LogP: 3.21970
Solubility: Not determined

trans-3-Bromo-β-nitrostyrene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H317
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-43
Safety Instruction： 36/37
Hazardous Material Identification：
Risk Phrases：R22
Safety Term：S36/37

trans-3-Bromo-β-nitrostyrene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03103-5g	(E)-1-Bromo-3-(2-nitrovinyl)benzene	115665-95-7	97%	5g	¥2158.0	2024-07-19
TRC	B686220-1g	trans-3-Bromo-β-nitrostyrene	115665-95-7		1g	$ 170.00	2022-06-06
TRC	B686220-10g	trans-3-Bromo-β-nitrostyrene	115665-95-7		10g	$ 1360.00	2022-06-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	642207-5G	trans-3-Bromo-β-nitrostyrene	115665-95-7	97%	5G	1361.75	2021-05-17
TRC	B686220-1000mg	trans-3-Bromo-β-nitrostyrene	115665-95-7		1g	$ 207.00	2023-04-18
TRC	B686220-10000mg	trans-3-Bromo-β-nitrostyrene	115665-95-7		10g	$ 1642.00	2023-04-18
eNovation Chemicals LLC	D963745-250mg	Benzene, 1-bromo-3-[(1E)-2-nitroethenyl]-	115665-95-7	95%	250mg	$105	2024-07-28
Cooke Chemical	S247479-5g	trans-3-Bromo-β-nitrostyrene	115665-95-7	97%	5g	RMB 1230.74	2025-02-21
SHENG KE LU SI SHENG WU JI SHU	sc-229503-5g	trans-3-Bromo-β-nitrostyrene,	115665-95-7		5g	￥782.00	2023-09-05
TRC	B686220-5g	trans-3-Bromo-β-nitrostyrene	115665-95-7		5g	$ 800.00	2023-09-08